Cas no 2549005-41-4 (N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine)

• Product Name: N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine
• CAS No: 2549005-41-4
• MF: C₁₅H₂₁N₅
• MW: 271.360742330551
• CID: 5312264
• PubChem ID: 154828958
• Update Time: 2025-08-02

N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2549005-41-4
• AKOS040730763
• N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine
• F6791-6886
• N-(Cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)-4-pyrimidinamine

• Inchi： 1S/C15H21N5/c1-12-8-19-20(10-12)15-7-14(17-11-18-15)16-9-13-5-3-2-4-6-13/h7-8,10-11,13H,2-6,9H2,1H3,(H,16,17,18)
• InChI Key： DLKURTMYZDRNDI-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=C(C)C=N2)=CC(NCC2CCCCC2)=N1

Computed Properties

• Exact Mass: 271.17969569g/mol
• Monoisotopic Mass: 271.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.2±35.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Additional information on N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine

N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine: A Comprehensive Overview

The compound N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 2549005-41-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The molecule consists of a pyrimidine ring system, a cyclohexylmethyl group, and a 4-methylpyrazole moiety. These structural elements contribute to its stability, bioavailability, and interaction with biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The synthesis of N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent attachment of the cyclohexylmethyl and pyrazole groups. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

One of the most exciting aspects of this compound is its ability to modulate key biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain kinases and enzymes, making it a valuable tool in the development of treatments for conditions such as cancer and inflammatory diseases. The pyrimidine core provides a platform for interactions with protein targets, while the cyclohexylmethyl group enhances lipophilicity and membrane permeability.

Moreover, the 4-methylpyrazole moiety introduces additional functional groups that can be further modified to enhance potency and selectivity. This flexibility has led researchers to explore various analogs of N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine, each with unique properties tailored to specific therapeutic applications.

In terms of applications, this compound has shown promise in preclinical models of diseases characterized by excessive inflammation or uncontrolled cell proliferation. Its ability to inhibit pro-inflammatory cytokines and modulate immune responses makes it a candidate for treatments in autoimmune disorders. Additionally, its anti-proliferative effects on cancer cells suggest potential use in oncology.

Recent advancements in computational chemistry have further enhanced our understanding of N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine's interactions with biological targets. Molecular docking studies have revealed key residues responsible for binding affinity, providing insights into structure-based drug design strategies. These findings underscore the importance of rational drug design in optimizing therapeutic agents derived from this compound.

In conclusion, N-(cyclohexylmethyl)-6-(4-methyl-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 2549005